Cas no 5077-67-8 (1-Hydroxybutan-2-one)

• Product Name: 1-Hydroxybutan-2-one
• CAS No: 5077-67-8
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00010259
• CID: 371377
• PubChem ID: 521300
• Update Time: 2025-06-08

1-Hydroxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxybutan-2-one
• 1-hydroxy-2-butanon
• 2-Butanone, 1-hydroxy-
• 1-HYDROXY-2-BUTANONE
• 1-hydroxy-2-oxobutane
• 1-hydroxybutanone
• 2-Butanone,1-hydroxy
• 2-ketobutanol
• 2-Oxobutanol
• FEMA No. 3173
• hydroxybutanone
• hydroxymethyl propionaldehyde
• propionylcarbinol

• MDL： MFCD00010259
• Inchi： 1S/C4H8O2/c1-2-4(6)3-5/h5H,2-3H2,1H3
• InChI Key： GFAZHVHNLUBROE-UHFFFAOYSA-N
• SMILES： CCC(CO)=O

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.2
• Molecular Weight: 88.11
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.0272
• Melting Point: 15°C (estimate)
• Boiling Point: 160.05°C
• Refractive Index: 1.4189
• Solubility: Insoluble in water; soluble in diethyl ether
• PSA: 37.30000
• LogP: -0.04220
• Refractive Index: 1.417-1.423
• FEMA: 3173 | 1-HYDROXY-2-BUTANONE
• Solubility: Soluble in water, ethanol and ether.

1-Hydroxybutan-2-one Security Information

• Hazardous Material transportation number：UN 1993
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-hydroxy ketones

Additional information on 1-Hydroxybutan-2-one

Introduction to 1-Hydroxybutan-2-one (CAS No. 5077-67-8)

1-Hydroxybutan-2-one, also known as butanone-2-hydroxy, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. With the CAS number 5077-67-8, this compound is widely recognized for its applications in various industrial and biological processes. Its molecular formula, C₄H₈O₂, reflects its role as a β-ketoester derivative, which contributes to its reactivity and utility in synthetic chemistry.

The compound is primarily characterized by its bifunctional nature, featuring both a ketone group and a hydroxyl group. This dual functionality makes 1-Hydroxybutan-2-one a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to participate in condensation reactions, aldol condensations, and other organic transformations underscores its importance in synthetic pathways.

In recent years, 1-Hydroxybutan-2-one has been extensively studied for its potential applications in drug development. Researchers have explored its role as a precursor in the synthesis of non-peptide mimetics and other bioactive molecules. The compound’s structural similarity to γ-butyrolactone allows it to serve as a key intermediate in the production of certain therapeutic agents that target neurological and metabolic disorders. For instance, studies have demonstrated its utility in the synthesis of compounds with potential applications in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Moreover, the pharmaceutical industry has shown interest in 1-Hydroxybutan-2-one due to its solvent properties and ability to enhance the solubility of poorly water-soluble drugs. Its use as an excipient or co-solvent in drug formulations has been investigated, with promising results in improving drug delivery systems. The compound’s compatibility with various pharmaceutical matrices makes it a candidate for formulation development, particularly in oral and parenteral drug delivery systems.

The industrial applications of 1-Hydroxybutan-2-one extend beyond pharmaceuticals. It is widely used as a solvent in paint stripping, degreasing agents, and as an intermediate in the production of polymers and resins. Its role in polymer chemistry is particularly noteworthy, where it serves as a monomer or modifier to enhance the properties of synthetic materials. The compound’s ability to act as a cross-linking agent has been explored in the development of advanced materials with enhanced durability and flexibility.

Recent advancements in green chemistry have also highlighted the importance of 1-Hydroxybutan-2-one as an environmentally friendly solvent alternative. Its biodegradability and low toxicity profile make it an attractive choice for sustainable industrial processes. Researchers are actively investigating methods to optimize its production through renewable resources, aligning with global efforts to reduce environmental impact.

The biochemical properties of 1-Hydroxybutan-2-one have also been studied for their potential role in metabolic pathways. Some research suggests that derivatives of this compound may influence cellular signaling pathways, making it relevant for studying cellular processes and disease mechanisms. While further research is needed to fully elucidate these effects, preliminary findings indicate promising avenues for exploring its therapeutic potential.

In conclusion, 1-Hydroxybutan-2-one (CAS No. 5077-67-8) is a multifaceted compound with significant implications across multiple sectors. Its versatility as a synthetic intermediate, solvent, and potential therapeutic agent underscores its importance in modern chemical research. As advancements continue to emerge from ongoing studies, the applications of this compound are expected to expand further, reinforcing its role as a cornerstone molecule in both industrial and scientific domains.